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Compound of Interest

Compound Name: Ethylammonium formate

Cat. No.: B1261934 Get Quote

Ethylammonium Formate: A Technical Overview
This guide provides core technical data for ethylammonium formate, focusing on its chemical

identifiers and properties for researchers, scientists, and drug development professionals.

Physicochemical Data
Ethylammonium formate is an organoammonium salt. Key quantitative data are summarized

below.

Parameter Value Source

Molecular Weight 91.11 g/mol
PubChem[1], Greatcell Solar

Materials[2]

Molar Mass 91.109 g/mol chem-db.com[3]

Molecular Formula C₃H₉NO₂
PubChem[1], Greatcell Solar

Materials[2], chem-db.com[3]

PubChem CID 21903536 PubChem[1]

Note on CAS Number: A specific CAS Registry Number for ethylammonium formate is not

readily available in the cited public databases. Researchers should reference the material by its

chemical name and molecular formula or the PubChem Compound ID (CID).
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Formation of Ethylammonium Formate
The logical relationship for the formation of ethylammonium formate from its constituent acid

and base is illustrated below. This is an acid-base reaction where ethylamine acts as the base

and formic acid acts as the acid.

Formation of Ethylammonium Formate
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Caption: Acid-base reaction resulting in Ethylammonium Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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